3-Hydroxy-1-propenyl-trimethylammonium chloride
Overview
Description
3-Hydroxy-1-propenyl-trimethylammonium chloride, with the CAS number 91725-36-9, is a useful research chemical . It has the molecular formula C6H14ClNO and a molecular weight of 151.63 .
Molecular Structure Analysis
The IUPAC name of this compound is [(E)-3-hydroxyprop-1-enyl]-trimethylazanium;chloride . The InChI key is YNOXNFMGWKAPBC-FXRZFVDSSA-M . The canonical SMILES representation is CN+©C=CCO.[Cl-] .Scientific Research Applications
Synthesis and Optimization
- Synthesis Techniques : 3-Hydroxy-1-propenyl-trimethylammonium chloride has been synthesized using various methods, including the use of ethanol as a solvent. The optimal technology found for its synthesis involved specific mole ratios of epichlorohydrin to trimethylammonium chloride, specific reaction temperatures, and pH conditions, yielding a product with over 98% purity and a 90% yield (Wang Shu-rong, 2007).
Medical and Pharmaceutical Applications
- Drug Synthesis : The compound has been used in synthesizing carbon-14 labelled forms of potential drugs, such as a cartilage-targeted antirheumatic drug, highlighting its role in pharmacokinetic studies (I. Giraud et al., 2000).
Kinetics and Reactivity Studies
- Kinetic Modeling : The kinetics of this compound's synthesis have been studied, establishing relationships between optical activity and the extent of reaction. This involves mathematical modeling and statistical testing to understand the dynamics of its formation (L. Yin, 2014).
Antibacterial Applications
- Antibacterial Activity : Studies on alkylated and acylated derivatives of low–molecular weight chitosan, including this compound, have shown significant antibacterial activity against gram-positive and gram-negative microorganisms. This demonstrates its potential use in antibacterial applications (B. Shagdarova et al., 2016).
Material Science Applications
- Swelling Behavior in Copolymers : The compound has been investigated for its role in the swelling behavior of crosslinked cationic copolymers, which can be utilized in controlled drug delivery systems. Its influence on equilibrium degree of swelling as a function of pH and ionic strength has been a significant area of study (N. Peppas & Lisa K. Foster, 1994).
Environmental and Industrial Applications
- Industrial Synthesis and Applications : The compound's synthesis has been applied in industries such as petroleum, environmental protection, and papermaking. Different synthesis methods like the conventional, water phase, and organic solvent methods have been explored for industrial applications (Wang Qing-jun, 2006).
Safety and Hazards
properties
IUPAC Name |
[(E)-3-hydroxyprop-1-enyl]-trimethylazanium;chloride | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H14NO.ClH/c1-7(2,3)5-4-6-8;/h4-5,8H,6H2,1-3H3;1H/q+1;/p-1/b5-4+; | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YNOXNFMGWKAPBC-FXRZFVDSSA-M | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[N+](C)(C)C=CCO.[Cl-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[N+](C)(C)/C=C/CO.[Cl-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14ClNO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
151.63 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.